Cas no 2171315-20-9 (3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide)
3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide
- 1H-Pyrazole-4-carboxamide, 3-amino-N-(1-methylpropyl)-1-(2,2,2-trifluoroethyl)-
-
- Inchi: 1S/C10H15F3N4O/c1-3-6(2)15-9(18)7-4-17(16-8(7)14)5-10(11,12)13/h4,6H,3,5H2,1-2H3,(H2,14,16)(H,15,18)
- InChI Key: BOVNJVPVVDYQIP-UHFFFAOYSA-N
- SMILES: N1(CC(F)(F)F)C=C(C(NC(C)CC)=O)C(N)=N1
3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB555349-100 mg |
3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; . |
2171315-20-9 | 100MG |
€393.30 | 2022-03-01 | ||
| abcr | AB555349-250 mg |
3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; . |
2171315-20-9 | 250MG |
€528.40 | 2022-03-01 | ||
| abcr | AB555349-500 mg |
3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; . |
2171315-20-9 | 500MG |
€688.90 | 2022-03-01 | ||
| abcr | AB555349-1 g |
3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; . |
2171315-20-9 | 1g |
€935.40 | 2022-03-01 |
3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide
3-Amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide (CAS No: 2171315-20-9)
The compound 3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide, with the CAS number 2171315-20-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure is characterized by a pyrazole ring system, which serves as a scaffold for various functional groups that contribute to its unique properties.
Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate key biological targets such as kinases, receptors, and enzymes. The presence of the trifluoroethyl group in this compound introduces significant electron-withdrawing effects, which can enhance the molecule's stability and bioavailability. Additionally, the sec-butyl substituent plays a crucial role in optimizing the compound's pharmacokinetic profile by improving its solubility and permeability.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole core. This is followed by functionalization at specific positions to introduce the desired substituents. Researchers have explored various synthetic strategies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity levels. The use of advanced catalytic systems has further enhanced the efficiency of these reactions, making the compound more accessible for large-scale production.
In terms of biological activity, this compound has shown promising results in preclinical studies targeting inflammatory diseases and cancer. For instance, it has demonstrated potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, its ability to modulate oncogenic signaling pathways makes it a potential candidate for anti-cancer therapies.
The development of this compound has also been supported by computational modeling techniques such as molecular docking and dynamics simulations. These tools have provided valuable insights into the molecule's interaction with target proteins at atomic resolution. Such studies have not only validated its biological activity but also guided further optimization efforts to improve its efficacy and safety profiles.
Looking ahead, the compound holds great promise for advancing into clinical trials as a novel therapeutic agent. Its unique combination of structural features and biological activities positions it as a valuable asset in the pipeline of innovative medicines. Continued research will focus on refining its pharmacokinetic properties and exploring its potential in treating other therapeutic areas such as neurodegenerative diseases.
In conclusion, 3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide represents a cutting-edge advancement in medicinal chemistry. With its robust structure and versatile functional groups, this compound continues to pave the way for groundbreaking discoveries in drug development.
2171315-20-9 (3-amino-N-(sec-butyl)-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)